Cas no 905765-74-4 (3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 905765-74-4
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 5915428
• PubChem ID: 135764105
• Update Time: 2025-06-14

3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methylphenyl)methylsulfanyl]-2H-1,2,4-triazin-5-one
• 1,2,4-Triazin-5(2H)-one, 3-[[(4-methylphenyl)methyl]thio]-
• 905765-74-4
• AKOS016392251
• 3-((4-methylbenzyl)thio)-1,2,4-triazin-5(4H)-one
• F1894-0094
• 3-[(4-methylphenyl)methylsulfanyl]-4H-1,2,4-triazin-5-one
• CCG-308763
• 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C11H11N3OS/c1-8-2-4-9(5-3-8)7-16-11-13-10(15)6-12-14-11/h2-6H,7H2,1H3,(H,13,14,15)
• InChI Key： VASCMKLJIGCAIU-UHFFFAOYSA-N
• SMILES： N1=CC(=O)N=C(SCC2=CC=C(C)C=C2)N1

Computed Properties

• Exact Mass: 233.062
• Monoisotopic Mass: 233.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 7.79±0.20(Predicted)

Additional information on 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

Recent Advances in the Study of 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS: 905765-74-4)

The compound 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS: 905765-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazinone core and methylphenylmethylsulfanyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one derivatives to enhance their bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the triazinone ring could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another notable investigation, reported in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer properties of 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one. The researchers observed that the compound exhibited potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, suggesting its potential as a novel chemotherapeutic agent.

In addition to its therapeutic potential, the pharmacokinetic profile of 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one has also been a focus of recent studies. A preclinical study conducted in 2024 evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and metabolic stability, further supporting its development as a drug candidate.

Despite these promising findings, challenges remain in the clinical translation of 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one. Issues such as off-target effects and potential toxicity at higher doses need to be addressed through further optimization and rigorous safety assessments. Future research directions may include the development of prodrug formulations to enhance delivery and reduce side effects.

In conclusion, 3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS: 905765-74-4) represents a promising scaffold for the development of novel therapeutic agents. Its diverse pharmacological activities, coupled with its favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.